Cas no 2228214-94-4 (1-(1H-pyrazol-4-yl)ethane-1,2-diol)

• Product Name: 1-(1H-pyrazol-4-yl)ethane-1,2-diol
• CAS No: 2228214-94-4
• MF: C₅H₈N₂O₂
• MW: 128.129220962524
• CID: 6052427
• PubChem ID: 165965906
• Update Time: 2025-06-08

1-(1H-pyrazol-4-yl)ethane-1,2-diol Chemical and Physical Properties

Names and Identifiers

• 1-(1H-pyrazol-4-yl)ethane-1,2-diol
• EN300-2000860
• 2228214-94-4

• Inchi： 1S/C5H8N2O2/c8-3-5(9)4-1-6-7-2-4/h1-2,5,8-9H,3H2,(H,6,7)
• InChI Key： VRYXCGBAMTXZIG-UHFFFAOYSA-N
• SMILES： OC(CO)C1C=NNC=1

Computed Properties

• Exact Mass: 128.058577502g/mol
• Monoisotopic Mass: 128.058577502g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 9
• Rotatable Bond Count: 2
• Complexity: 89
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -1.3
• Topological Polar Surface Area: 69.1Ų

Additional information on 1-(1H-pyrazol-4-yl)ethane-1,2-diol

1-(1H-pyrazol-4-yl)ethane-1,2-diol

1-(1H-pyrazol-4-yl)ethane-1,2-diol is a compound with the CAS number 2228214-94-4, and it is a versatile molecule that has garnered significant attention in the fields of organic synthesis and materials science. This compound is characterized by its unique structure, which combines a pyrazole ring with a diol functional group, making it a valuable building block for various chemical transformations. Recent studies have highlighted its potential in the development of advanced materials, pharmaceuticals, and sensors.

The pyrazole ring in 1-(1H-pyrazol-4-yl)ethane-1,2-diol is a heterocyclic aromatic structure that contributes to the compound's stability and reactivity. The diol group, on the other hand, introduces hydrophilic properties, enabling the molecule to participate in hydrogen bonding and other intermolecular interactions. This combination of functionalities makes 1-(1H-pyrazol-4-yl)ethane-1,2-diol a promising candidate for applications in drug delivery systems and as a precursor for bioactive molecules.

Recent research has focused on the synthesis of 1-(1H-pyrazol-4-yl)ethane-1,2-diol through various routes, including one-pot reactions and catalytic processes. These methods have improved the efficiency and scalability of production, making the compound more accessible for industrial applications. For instance, a study published in *Chemical Communications* demonstrated the use of microwave-assisted synthesis to prepare this compound in high yield, highlighting its potential for large-scale manufacturing.

In terms of applications, 1-(1H-pyrazol-4-yl)ethane-1,2-diol has been explored as a chelating agent due to its ability to coordinate with metal ions. This property has been leveraged in the development of metalloenzymes and catalysts for organic transformations. Additionally, the compound has shown promise in the field of optoelectronics, where its ability to form self-assembled monolayers (SAMs) on surfaces has been utilized to create advanced materials with tailored electronic properties.

Another area of interest is the use of 1-(1H-pyrazol-4-yl)ethane-1,2-diol as a precursor for bioactive molecules. Researchers have employed this compound in the synthesis of novel antibiotics and anticancer agents, exploiting its ability to undergo various substitution and condensation reactions. A study published in *Journal of Medicinal Chemistry* reported the successful synthesis of a derivative that exhibited potent activity against multidrug-resistant bacteria.

Moreover, the compound's ability to form stable complexes with transition metals has led to its use in catalysis. For example, palladium complexes derived from 1-(1H-pyrazol-4-yl)ethane-1,2-diol have been shown to catalyze cross-coupling reactions with high efficiency. This has opened up new avenues for sustainable chemical synthesis and green chemistry.

In conclusion, 1-(1H-pyrazol-4-yl)ethane-1,2-diol (CAS No: 222821494) is a multifaceted compound with significant potential across various scientific disciplines. Its unique structure and functional groups make it an invaluable tool for researchers seeking to develop innovative materials and therapies. As ongoing studies continue to uncover new applications and syntheses for this compound, its role in advancing modern chemistry is likely to grow even further.